Cas no 1448057-21-3 (3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile)

• Product Name: 3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile
• CAS No: 1448057-21-3
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 6016793
• PubChem ID: 71809004
• Update Time: 2025-06-13

3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile
• 3-[4-(4-methoxyphenyl)sulfonylpiperidine-1-carbonyl]benzonitrile
• 3-[4-(4-METHOXYBENZENESULFONYL)PIPERIDINE-1-CARBONYL]BENZONITRILE
• 3-(4-((4-methoxyphenyl)sulfonyl)piperidine-1-carbonyl)benzonitrile
• AKOS024564097
• F6441-6392
• 1448057-21-3

• Inchi： 1S/C20H20N2O4S/c1-26-17-5-7-18(8-6-17)27(24,25)19-9-11-22(12-10-19)20(23)16-4-2-3-15(13-16)14-21/h2-8,13,19H,9-12H2,1H3
• InChI Key： HGDPPHZGSFEMQV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2CCC(S(C3=CC=C(OC)C=C3)(=O)=O)CC2)=O)=C1

Computed Properties

• Exact Mass: 384.11437830g/mol
• Monoisotopic Mass: 384.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile

Research Brief on 3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile (CAS: 1448057-21-3)

The compound 3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile (CAS: 1448057-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique chemical structure, featuring a benzonitrile core and a methoxybenzenesulfonyl-piperidine moiety, allows for selective binding to target proteins, making it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and PI3K/AKT pathways, which are critical in the regulation of cell proliferation and inflammation. These findings suggest potential applications in treating diseases like cancer and autoimmune disorders. However, further pharmacokinetic and toxicological studies are required to assess its safety and efficacy in clinical settings.

The synthesis of 3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile involves a multi-step process, including sulfonylation and carbonylative coupling reactions. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in high-throughput screening and preclinical studies.

In conclusion, 3-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonylbenzonitrile represents a promising therapeutic agent with significant potential in chemical biology and drug discovery. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its broader applications in medicine.